Identification of Annexin A2 as a target protein for plant alkaloid matrine†

Chemical Communications Pub Date: 2017-04-11 DOI: 10.1039/C7CC02227A

Abstract

Matrine is a plant alkaloid and a major active component in the Chinese medical herb Sophora flavescens. Matrine has shown potent anti-cancer activities but its molecular target(s) and mechanism are still unknown. Using the photo-affinity labeling approach, for the first time, Annexin A2 was identified as a direct-binding target of matrine in cancer cells.

Graphical abstract: Identification of Annexin A2 as a target protein for plant alkaloid matrine
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